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Compound of Interest

Compound Name: Catechin

Cat. No.: B1668976

For Researchers, Scientists, and Drug Development Professionals

Catechins, a class of flavonoids abundant in tea, fruits, and cocoa, are renowned for their
diverse health benefits. These compounds are broadly categorized into two groups based on
their chemical structure: galloylated and non-galloylated catechins. The presence of a galloyl
moiety significantly influences their biological activities. This guide provides an objective
comparison of these two catechin types, supported by experimental data, to aid in research
and drug development.

Structural Distinction: The Galloyl Moiety

The fundamental difference between these two groups lies in the presence of a gallic acid
esterified at the 3-position of the C-ring.

» Non-Galloylated Catechins: Include (-)-epicatechin (EC) and (-)-epigallocatechin (EGC).

o Galloylated Catechins: Include (-)-epicatechin-3-gallate (ECG) and (-)-epigallocatechin-3-
gallate (EGCG).[1]

The addition of the galloyl group increases the structural complexity and the number of
hydroxyl groups, which is believed to enhance their biological potency.[2][3]
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Preparation
Prepare Catechin Solutions Reaction Measurement & Analysis
(Varying Concentrations)
Mix DPPH and Catechin » | Incubate in Dark Measure Absorbance —~ . —~ .
Solutions in 96-well plate | (30 minutes) at 517 nm | Calculate % Inhibition | Determine IC50 Value
Prepare DPPH Solution

(in Methanol)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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